Cas no 2256712-82-8 (2-(3-bromophenyl)-5-(methyl-d3)thiophene-3,4-d2)

• Product Name: 2-(3-bromophenyl)-5-(methyl-d3)thiophene-3,4-d2
• CAS No: 2256712-82-8
• MF: C₁₁H₉BrS
• MW: 258.188969373703
• CID: 6816467
• PubChem ID: 172405727
• Update Time: 2025-03-02

2-(3-bromophenyl)-5-(methyl-d3)thiophene-3,4-d2 Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromophenyl)-5-(methyl-d3)thiophene-3,4-d2
• 2256712-82-8
• CS-21968

• Inchi： 1S/C11H9BrS/c1-8-5-6-11(13-8)9-3-2-4-10(12)7-9/h2-7H,1H3/i1D3,5D,6D
• InChI Key： VOZIFSTZZDZAMK-GGCIUVQJSA-N
• SMILES： BrC1=CC=CC(=C1)C1=C([2H])C([2H])=C(C([2H])([2H])[2H])S1

Computed Properties

• Exact Mass: 256.99222Da
• Monoisotopic Mass: 256.99222Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 28.2Ų